Cas no 1252910-80-7 (N-(3-methoxyphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252910-80-7
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 5460801
• Update Time: 2025-06-07

N-(3-methoxyphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028765
• N-(3-methoxyphenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(3-methoxyphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C18H19N3O3S2/c1-3-8-21-17(23)16-14(7-9-25-16)20-18(21)26-11-15(22)19-12-5-4-6-13(10-12)24-2/h4-7,9-10H,3,8,11H2,1-2H3,(H,19,22)
• InChI Key： OORLMVIHVMZPRH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1=NC2C=CSC=2C(N1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 558
• XLogP3: 3.6
• Topological Polar Surface Area: 125

Additional information on N-(3-methoxyphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(3-methoxyphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252910-80-7)

N-(3-methoxyphenyl-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1252910-80-7, represents a promising candidate for further research and development due to its unique chemical properties and potential biological activities.

The molecular framework of this compound consists of several key structural motifs that contribute to its distinctive characteristics. The presence of a thieno[3,2-d]pyrimidine core is particularly noteworthy, as this heterocyclic system is widely recognized for its role in various bioactive molecules. Thieno[3,2-d]pyrimidines have been extensively studied for their potential applications in the treatment of diverse diseases, including cancer, infectious diseases, and inflammatory conditions.

The compound's structure also incorporates a 3-methoxyphenyl group, which is known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical agents. This moiety can influence the compound's pharmacokinetic profile, making it an attractive feature for drug design. Additionally, the sulfanyl group in the molecule contributes to its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of thieno[3,2-d]pyrimidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of key enzymes and pathways involved in disease progression. For instance, derivatives of thieno[3,2-d]pyrimidine have been investigated for their ability to modulate kinases and other enzymes that play critical roles in cancer cell proliferation and survival.

The acetamide moiety in N-(3-methoxyphenyl-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide) further enhances its potential as a pharmacological agent. Acetamides are commonly found in bioactive molecules and are known for their ability to interact with biological targets in a specific manner. This interaction can lead to the desired therapeutic effects while minimizing off-target side effects.

Recent advancements in computational chemistry and drug discovery technologies have enabled researchers to more effectively explore the properties of complex molecules like N-(3-methoxyphenyl-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide). High-throughput screening and molecular docking studies have been instrumental in identifying novel lead compounds with promising biological activities. These computational methods allow researchers to predict the binding affinity and mode of interaction between the compound and potential target proteins.

The synthesis of N-(3-methoxyphenyl-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide) involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the thieno[3,2-d]pyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the sulfanyl group and the acetamide moiety. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it exhibits inhibitory activity against various enzymes and receptors relevant to human health. For example, it has demonstrated potential as an inhibitor of kinases that are overexpressed in certain types of cancer. Additionally, it may interact with other targets involved in inflammation and immune responses.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and medicine. N-(3-methoxyphenyl-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide) serves as a valuable tool in this context, providing insights into the structure-function relationships that govern drug action. Understanding these relationships is crucial for designing more effective and safer pharmaceutical agents.

In conclusion, N-(3-methoxyphenyl-2-({4-oxylopropanol-[5]-thiophene-pyrimidine}-80.7)) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and mechanisms of action, this compound may play a crucial role in the development of novel treatments for human diseases.